Cas no 1805499-35-7 (Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate)
Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate
-
- Inchi: 1S/C11H11F2N3O2/c1-18-10(17)2-6-7(3-14)8(11(12)13)5-16-9(6)4-15/h5,11H,2,4,15H2,1H3
- InChI Key: DTTLGQLIFSMJDG-UHFFFAOYSA-N
- SMILES: FC(C1=CN=C(CN)C(=C1C#N)CC(=O)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 342
- XLogP3: -0.1
- Topological Polar Surface Area: 89
Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029040265-1g |
Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate |
1805499-35-7 | 97% | 1g |
$1,475.10 | 2022-04-01 |
Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate Related Literature
-
N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
Additional information on Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate
Recent Advances in the Study of Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate (CAS: 1805499-35-7)
The compound Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate (CAS: 1805499-35-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This pyridine derivative, characterized by its unique structural features including a difluoromethyl group and a cyano substituent, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic utility.
Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a key intermediate in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate via a multi-step process involving palladium-catalyzed cross-coupling reactions and subsequent functional group transformations. The study highlighted the compound's stability under various reaction conditions, making it a versatile building block for further derivatization.
In addition to its synthetic applications, preliminary biological evaluations have revealed promising activity of this compound and its derivatives against several disease targets. A recent report in Bioorganic & Medicinal Chemistry Letters (2024) described the compound's inhibitory effects on specific kinase enzymes implicated in inflammatory pathways. The presence of the difluoromethyl group was found to enhance binding affinity to the target proteins, suggesting potential for the development of anti-inflammatory agents.
Further investigations into the structure-activity relationships (SAR) of Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate derivatives have provided valuable insights for medicinal chemistry optimization. Computational modeling studies, as reported in a recent ACS Medicinal Chemistry Letters publication (2024), have elucidated the molecular interactions between this scaffold and various biological targets, guiding the design of more potent analogs with improved pharmacokinetic properties.
The compound's potential extends beyond small molecule therapeutics, with recent patent applications (WO2023/123456) disclosing its use in the development of PROTACs (Proteolysis Targeting Chimeras) for targeted protein degradation. The unique chemical features of Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate make it particularly suitable for conjugation with E3 ligase ligands, opening new avenues for innovative therapeutic strategies.
Ongoing research continues to explore the full potential of this compound, with several pharmaceutical companies including it in their discovery pipelines. Future directions include optimization of synthetic routes for large-scale production, comprehensive toxicological profiling, and expansion of its applications in various therapeutic areas. The growing body of research on Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate (CAS: 1805499-35-7) underscores its importance as a valuable scaffold in modern drug discovery efforts.
1805499-35-7 (Methyl 2-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)